Cas no 2098081-62-8 (1-(Tert-butyl) 3-ethyl 4-(ethylamino)piperidine-1,3-dicarboxylate)

• Product Name: 1-(Tert-butyl) 3-ethyl 4-(ethylamino)piperidine-1,3-dicarboxylate
• CAS No: 2098081-62-8
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 5042971
• Update Time: 2025-08-04

1-(Tert-butyl) 3-ethyl 4-(ethylamino)piperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butyl) 3-ethyl 4-(ethylamino)piperidine-1,3-dicarboxylate
• 1-O-tert-butyl 3-O-ethyl 4-(ethylamino)piperidine-1,3-dicarboxylate
• 1-(Tert-butyl) 3-ethyl 4-(ethylamino)piperidine-1,3-dicarboxylate

• Inchi： 1S/C15H28N2O4/c1-6-16-12-8-9-17(14(19)21-15(3,4)5)10-11(12)13(18)20-7-2/h11-12,16H,6-10H2,1-5H3
• InChI Key： IKAWYGSNXBDJNQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C(=O)OCC)C1)NCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 365
• XLogP3: 2
• Topological Polar Surface Area: 67.9

Additional information on 1-(Tert-butyl) 3-ethyl 4-(ethylamino)piperidine-1,3-dicarboxylate

1-(Tert-butyl) 3-ethyl 4-(ethylamino)piperidine-1,3-dicarboxylate: A Comprehensive Overview

The compound 1-(Tert-butyl) 3-ethyl 4-(ethylamino)piperidine-1,3-dicarboxylate (CAS No. 2098081-62-8) is a highly specialized organic molecule belonging to the class of piperidine derivatives. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in drug discovery and materials science. The molecule's structure, which includes a piperidine ring substituted with tert-butyl, ethyl, and ethylamino groups, along with two carboxylic acid ester functionalities, makes it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry. Piperidine rings are known for their ability to form hydrogen bonds and interact with biological targets, making them valuable in the design of bioactive molecules. The tert-butyl group in this compound adds steric bulk, which can influence the molecule's pharmacokinetic properties, such as absorption and metabolism. The ethyl groups contribute to the molecule's lipophilicity, enhancing its ability to cross biological membranes. Additionally, the ethylamino group introduces nitrogen into the structure, which can participate in various chemical reactions and interactions within biological systems.

The dicarboxylate functionality of this compound is particularly noteworthy. Carboxylic acid esters are commonly used as leaving groups in organic synthesis, enabling the construction of more complex molecules through nucleophilic substitution reactions. This feature makes 1-(Tert-butyl) 3-ethyl 4-(ethylamino)piperidine-1,3-dicarboxylate an ideal precursor for synthesizing larger and more intricate structures. Recent research has explored its use in the development of peptide mimetics and bioisosteres, where the ester groups can be replaced with other functional groups to tailor the molecule's properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving ring formation and subsequent functionalization. The piperidine ring is typically formed via a nucleophilic ring-opening reaction or a cyclization process. The substitution of tert-butyl and ethyl groups requires careful control of reaction conditions to ensure regioselectivity. The introduction of the ethylamino group often involves reductive amination or other amine-forming reactions. The final step involves esterification to introduce the carboxylic acid ester groups.

The application of 1-(Tert-butyl) 3-ethyl 4-(ethylamino)piperidine-1,3-dicarboxylate extends beyond traditional organic synthesis. Its role as a chiral auxiliary has been explored in asymmetric catalysis, where its bulky tert-butyl group can induce enantioselectivity in reactions. Furthermore, this compound has been investigated as a potential ligand in metal-mediated transformations, leveraging its nitrogen-containing functionalities to coordinate with metal centers.

From a pharmacological perspective, this compound exhibits interesting bioactivity profiles that make it a promising candidate for drug development. Studies have shown that it possesses moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Its ability to modulate cellular signaling pathways suggests potential applications in treating chronic inflammatory diseases or neurodegenerative disorders.

Recent advancements in computational chemistry have enabled researchers to model the interactions of 1-(Tert-butyl) 3-ethyl 4-(ethylamino)piperidine-1,3-dicarboxylate with biological targets at an atomic level. Molecular docking studies have revealed that the tert-butyl group plays a critical role in stabilizing interactions within protein binding pockets. Additionally, quantum mechanical calculations have provided insights into the electronic properties of the molecule, shedding light on its reactivity and stability under various conditions.

In conclusion, 1-(Tert-butyl) 3-ethyl 4-(ethylamino)piperidine-1,3-dicarboxylate is a multifaceted compound with diverse applications across organic synthesis and medicinal chemistry. Its unique structure endows it with versatile properties that make it an invaluable tool for researchers seeking to develop novel therapeutic agents or advanced materials.